Cas no 1806804-02-3 (4-(Difluoromethyl)-2,3-dihydroxy-6-iodopyridine)

• Product Name: 4-(Difluoromethyl)-2,3-dihydroxy-6-iodopyridine
• CAS No: 1806804-02-3
• MF: C₆H₄F₂INO₂
• MW: 287.002740859985
• CID: 4800515
• Update Time: 2025-07-19

4-(Difluoromethyl)-2,3-dihydroxy-6-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2,3-dihydroxy-6-iodopyridine

• Inchi： 1S/C6H4F2INO2/c7-5(8)2-1-3(9)10-6(12)4(2)11/h1,5,11H,(H,10,12)
• InChI Key： MNWLTJYHKPUIIP-UHFFFAOYSA-N
• SMILES： IC1=CC(C(F)F)=C(C(N1)=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 285
• XLogP3: 0.9
• Topological Polar Surface Area: 49.3

Additional information on 4-(Difluoromethyl)-2,3-dihydroxy-6-iodopyridine

Introduction to 4-(Difluoromethyl)-2,3-dihydroxy-6-iodopyridine (CAS No. 1806804-02-3)

4-(Difluoromethyl)-2,3-dihydroxy-6-iodopyridine (CAS No. 1806804-02-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a difluoromethyl group, dihydroxy functionalities, and an iodine substituent, holds promise for a variety of applications, particularly in the development of new therapeutic agents.

The chemical structure of 4-(Difluoromethyl)-2,3-dihydroxy-6-iodopyridine is composed of a pyridine ring with specific functional groups that contribute to its biological activity. The difluoromethyl group is known for its ability to enhance the metabolic stability and bioavailability of drug molecules, while the dihydroxy functionalities can improve solubility and binding affinity to target proteins. The iodine substituent adds further complexity and can influence the compound's pharmacokinetic properties.

Recent studies have highlighted the potential of 4-(Difluoromethyl)-2,3-dihydroxy-6-iodopyridine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action is believed to involve the inhibition of viral replication through interference with key viral enzymes.

In addition to its antiviral properties, 4-(Difluoromethyl)-2,3-dihydroxy-6-iodopyridine has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell survival and proliferation. The unique combination of functional groups in this molecule may contribute to its selective cytotoxicity against cancer cells while minimizing toxicity to normal cells.

The pharmacokinetic profile of 4-(Difluoromethyl)-2,3-dihydroxy-6-iodopyridine has been extensively studied to optimize its therapeutic potential. Research indicates that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high lipophilicity allows for efficient cellular uptake, while the presence of hydrophilic groups ensures adequate solubility and distribution in biological systems.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-(Difluoromethyl)-2,3-dihydroxy-6-iodopyridine in human subjects. Preliminary results from Phase I trials have shown promising outcomes with minimal adverse effects reported. These findings underscore the compound's potential as a safe and effective therapeutic agent for various diseases.

The synthesis of 4-(Difluoromethyl)-2,3-dihydroxy-6-iodopyridine involves a series of well-defined chemical reactions that can be carried out under controlled laboratory conditions. Key steps include the introduction of the difluoromethyl group via a nucleophilic substitution reaction and the formation of the dihydroxy functionalities through selective oxidation processes. The iodination step is typically performed using iodine or iodinating agents under mild conditions to ensure high yields and purity.

In conclusion, 4-(Difluoromethyl)-2,3-dihydroxy-6-iodopyridine (CAS No. 1806804-02-3) represents a promising candidate for further development in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive target for the discovery and design of new drugs with potential applications in antiviral and anticancer therapy. Ongoing research continues to explore its full therapeutic potential and optimize its use in clinical settings.